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Compound of Interest

Dimethyl 3-
Compound Name:
(bromomethyl)phthalate

Cat. No.: B1344209

Disclaimer: This guide provides a detailed overview of the safety data for Dimethyl Phthalate
(CAS No. 131-11-3), a related compound to Dimethyl 3-(bromomethyl)phthalate. A
comprehensive Safety Data Sheet (SDS) for Dimethyl 3-(bromomethyl)phthalate was not
readily available.

This document is intended for researchers, scientists, and drug development professionals,
offering a comprehensive summary of the known properties, hazards, and handling protocols
for Dimethyl Phthalate (DMP).

Chemical Identification and Physical Properties

Dimethyl Phthalate is a colorless, oily liquid with a slightly sweet, aromatic odor.[1][2][3] It is
primarily used as a plasticizer, in solid rocket propellants, and as an insect repellent.[3]
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Property Value Reference
CAS Number 131-11-3 [1][4]
Molecular Formula C10H1004 [11[415]
Molecular Weight 194.19 g/mol [31[5][6]
Melting Point 2-3°C/35.6-37.4°F [1][2]
Boiling Point 282 °C /539.6 °F [1][2]

Flash Point 146 - 150 °C / 295 - 302 °F [1][21[7]
Density 1.19 g/mL at 25 °C [1]

Vapor Pressure

0.008 mbar at 20 °C

[1]

Water Solubility

Slightly soluble/Negligible

[1]3]

log Pow (Octanol/Water

Partition Coefficient)

156-22

[3]

Autoignition Temperature

460 °C / 860 °F

[1](7]

Hazard Identification and Classification

DMP is classified as harmful to aquatic life.[8] While it has low acute toxicity, it can cause

irritation to the eyes, skin, and respiratory tract upon exposure.[3][6][7][8]

GHS Hazard Statements:

e H402: Harmful to aquatic life.

Precautionary Statements:

e P273: Avoid release to the environment.[8]

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
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Dimethyl Phthalate exhibits low acute toxicity through oral, dermal, and inhalation routes.[6][7]
Chronic exposure may have slight effects on growth and the kidneys, based on animal studies.

[3]

Toxicity Data Value Species Reference
Oral LD50 4390 - 8200 mg/kg Rat [6]
Dermal LD50 > 4800 mg/kg Guinea Pig [6]
Dermal LD50 38000 mg/kg Rat [6]
Maternal Toxicity

800 mg/kg-day Mouse [9]
(NOAEL)
Maternal Toxicity

3600 mg/kg-day Mouse [9]
(LOAEL)
Fetal Effects (NOAEL) 3600 mg/kg-day Mouse [9]

Key Toxicological Endpoints:

o Skin Irritation: Produces minimal skin irritation in both animals and humans.[6]

o Eye Irritation: Can cause eye irritation.[6][8]

e Sensitization: Not considered a skin sensitizer.[6]

» Carcinogenicity: Not classifiable as to its carcinogenicity to humans (Group D).[3]
o Genotoxicity: Available data do not support a mutagenic or genotoxic potential.[10]

o Reproductive/Developmental Effects: No significant reproductive or developmental effects
have been observed in animal studies at typical exposure levels.[3][10]

Experimental Protocols

Detailed experimental methodologies for key toxicological assessments are crucial for the
interpretation of safety data. The following represents a generalized protocol for an acute oral
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toxicity study, based on standard OECD guidelines, which would be used to determine the
LD50 values cited above.

Experimental Workflow: Acute Oral Toxicity (LD50) Study
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Preparation Phase

Animal Selection
(e.g., Sprague-Dawley rats, specific age and weight)

Y

Acclimatization
(Standard housing, diet, and water ad libitum for >= 5 days)

Dosing and Observation Phase

Fasting Dose Preparation
(Overnight fast before dosing, water available) (DMP in a suitable vehicle, e.g., corn oil)
Y

Oral Gavage Administration
(Single dose administered)

Clinical Observation
(Monitor for signs of toxicity, morbidity, and mortality at regular intervals for 14 days)

Analysig Phase

Body Weight Measurement
(Pre-dose and at specified intervals post-dose)

Y

Gross Necropsy
(At the end of the 14-day observation period)

Y

LD50 Calculation
(Statistical analysis of mortality data, e.g., Probit analysis)
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Handling

Wear Personal Protective Equipment

(Gloves: Nitrile rubber, PVC; Eye: Safety glasses/goggles)

:

Use in a Well-Ventilated Area
(Local exhaust ventilation recommended)

i

Practice Good Industrial Hygiene
(Wash hands after handling, do not eat/drink in the work area)

Storage

Keep Container Tightly Closed

:

Store in a Cool, Dry, Well-Ventilated Place

;

Spill Response

Away from Incompatible Materials
(e.g., strong oxidizing agents)

Contain Spill
(Use inert absorbent material like sand or vermiculite)

:

Collect and Dispose
(Place in a suitable, sealed container for disposal)

;

Prevent Environmental Release
(Do not let product enter drains)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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